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Compound of Interest

Compound Name: Savinin

Cat. No.: B1665669

For Researchers, Scientists, and Drug Development Professionals

Introduction

Savinin, a lignan isolated from the heartwood of Pterocarpus santalinus, has been identified as
a potent inhibitor of T-cell proliferation. This discovery presents a significant opportunity for
researchers in immunology and drug development to explore its potential as an
immunomodulatory agent. These application notes provide a summary of the known effects of
Savinin on T-cell functions, detailed protocols for studying its activity, and an overview of the
potential signaling pathways involved. Savinin's ability to suppress T-cell proliferation and
associated cytokine production makes it a valuable tool for investigating immune responses
and a potential candidate for therapeutic development in the context of autoimmune diseases
and other inflammatory conditions.

Data Presentation

The inhibitory effects of Savinin on T-cell proliferation and cytokine production are summarized
below. These data are derived from studies on murine T-cells stimulated with Concanavalin A
(ConA).

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1665669?utm_src=pdf-interest
https://www.benchchem.com/product/b1665669?utm_src=pdf-body
https://www.benchchem.com/product/b1665669?utm_src=pdf-body
https://www.benchchem.com/product/b1665669?utm_src=pdf-body
https://www.benchchem.com/product/b1665669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Savinin .
Test . . Observatio
Parameter Stimulant Concentrati Reference
System n
on
T-cell Murine Concanavalin  Not specified Significant 1]
Proliferation Splenocytes A (Con A) in abstract inhibition
_ _ Data requires
IC50 for T-cell  Murine Concanavalin
) ) full-text -
Proliferation Splenocytes A (Con A)
access
Murine
TNF-a Macrophage-  Lipopolysacc Not specified Significant o
Production like cell line haride (LPS) in abstract inhibition
(RAW264.7)
) ) Data requires
IL-2 Murine Concanavalin
] full-text -
Production Splenocytes A (Con A)
access

Signaling Pathways and Experimental Workflows

The precise molecular mechanism of Savinin's inhibitory action on T-cell proliferation is not yet
fully elucidated. However, it is suggested that the butyrolactone ring structure of Savinin is
crucial for its biological activity.[1] Lignans with this structure have been shown to modulate
various signaling pathways involved in cell proliferation and inflammation. The following
diagrams illustrate a general workflow for assessing the impact of Savinin on T-cell
proliferation and a putative signaling pathway that may be affected.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://pubmed.ncbi.nlm.nih.gov/26312555/
https://pubmed.ncbi.nlm.nih.gov/26312555/
https://www.benchchem.com/product/b1665669#application-of-savinin-in-t-cell-proliferation-studies
https://www.benchchem.com/product/b1665669#application-of-savinin-in-t-cell-proliferation-studies
https://www.benchchem.com/product/b1665669#application-of-savinin-in-t-cell-proliferation-studies
https://www.benchchem.com/product/b1665669#application-of-savinin-in-t-cell-proliferation-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665669?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

